4-ethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-ethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H18N2O3S/c1-4-13-22-18-16(24-3)7-6-8-17(18)26-20(22)21-19(23)14-9-11-15(12-10-14)25-5-2/h1,6-12H,5,13H2,2-3H3
• InChI Key: FNUWQSLAHYFXRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)CC#C
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• CAS No.: 868674-61-7

Description

4-ethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C20H18N2O3S and its molecular weight is 366.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

A study by Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives using amino substituted benzothiazoles, showing variable and modest antimicrobial activity against investigated strains of bacteria and fungi, indicating the potential use of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011). Additionally, Gomathi Vellaiswamy and S. Ramaswamy (2017) synthesized Co(II) complexes with similar benzothiazole derivatives, which exhibited fluorescence properties and anticancer activity against the MCF 7 breast cancer cell line, suggesting a potential application in cancer treatment (Vellaiswamy & Ramaswamy, 2017).

Corrosion Inhibition

Research by Zhiyong Hu et al. (2016) on benzothiazole derivatives demonstrated their effectiveness as corrosion inhibitors for steel in an acidic solution. These inhibitors offer extra stability and higher efficiency, suggesting their application in protecting metals from corrosion (Hu et al., 2016).

Synthetic Methodology and Chemical Properties

The synthesis and characterization of novel compounds involving benzothiazole derivatives have been widely explored. A study by Mahshid Hossaini et al. (2017) developed a one-pot, multicomponent synthesis method for new (4-oxothiazolidine-2-ylidene)benzamide derivatives, showcasing the versatility of these compounds in chemical synthesis (Hossaini et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

These reactions may involve free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents, which could potentially impact their bioavailability .

Result of Action

Similar compounds have been known to exhibit a variety of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .